Cas no 76730-61-5 (Cyclobutanecarbonylchloride, 3-ethyl-)
76730-61-5 structure
Product Name:Cyclobutanecarbonylchloride, 3-ethyl-
CAS No:76730-61-5
MF:C7H11ClO
MW:146.614641427994
CID:548483
PubChem ID:45081271
Update Time:2025-04-19
Cyclobutanecarbonylchloride, 3-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarbonylchloride, 3-ethyl-
- Cyclobutanecarbonyl chloride, 3-ethyl- (9CI)
- 3-Ethylcyclobutanecarboxylic acid chloride
- 76730-61-5
- PXCMZBDFAWHSSX-UHFFFAOYSA-N
- SCHEMBL8774202
- Cyclobutanecarbonyl chloride,3-ethyl-(9ci)
-
- Inchi: 1S/C7H11ClO/c1-2-5-3-6(4-5)7(8)9/h5-6H,2-4H2,1H3
- InChI Key: PXCMZBDFAWHSSX-UHFFFAOYSA-N
- SMILES: ClC(C1CC(CC)C1)=O
Computed Properties
- Exact Mass: 146.04993
- Monoisotopic Mass: 146.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cyclobutanecarbonylchloride, 3-ethyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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